N-[[3-Chloro-4-[(4-chlorophenyl)methoxy]-5-ethoxyphenyl]methyl]cyclopentanamine;hydrochloride

• CAS No.: 1158607-44-3
• Product Name: N-[[3-Chloro-4-[(4-chlorophenyl)methoxy]-5-ethoxyphenyl]methyl]cyclopentanamine;hydrochloride
• Molecular Formula: C21H26Cl3NO2
• Molecular Weight: 430.8 g/mol
• IUPAC Name: N-[[3-chloro-4-[(4-chlorophenyl)methoxy]-5-ethoxyphenyl]methyl]cyclopentanamine;hydrochloride
• Standard InChI: InChI=1S/C21H25Cl2NO2.ClH/c1-2-25-20-12-16(13-24-18-5-3-4-6-18)11-19(23)21(20)26-14-15-7-9-17(22)10-8-15;/h7-12,18,24H,2-6,13-14H2,1H3;1H
• Standard InChIKey: ZAMVVVGRBNNUSR-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)CNC2CCCC2)Cl)OCC3=CC=C(C=C3)Cl.Cl
• Canonical SMILES: CCOC1=C(C(=CC(=C1)CNC2CCCC2)Cl)OCC3=CC=C(C=C3)Cl.Cl
• Appearance: Solid powder
• Description: ML358 is a selective inhibitor of SKN-1 pathway involved in drug detoxification and resistance in nematodes.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML358; ML-358; ML 358
• Reference: 1: Peddibhotla S, Fontaine P, Leung CK, Maloney P, Hershberger PM, Wang Y, Bousquet MS, Luesch H, Mangravita-Novo A, Pinkerton AB, Smith LH, Malany S, Choe K. Discovery of ML358, a Selective Small Molecule Inhibitor of the SKN-1 Pathway Involved in Drug Detoxification and Resistance in Nematodes. ACS Chem Biol. 2015 Aug 21;10(8):1871-9. doi: 10.1021/acschembio.5b00304. Epub 2015 May 22. PubMed PMID: 25946346.; 2: Peddibhotla S, Leung CK, Maloney P, Hershberger PM, Nguyen K, Vasile S, Suyama E, Kane A, Bousquet MS, Leusch H, Stonich D, Mangravita-Novo A, Salaniwal S, Kung P, Diwan J, Smith LH, Chung TDY, Pinkerton AB, Malany S, Choe K. A high throughput screen for inhibitors of nematode detoxification genes. 2013 Apr 11 [updated 2014 Jan 13]. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Available from http://www.ncbi.nlm.nih.gov/books/NBK246990/ PubMed PMID: 25299039.
• PubChem Compound: 17289730
• Last Modified: Nov 11 2021